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‘ Compound of Interest

Compound Name: ethyl N-cyanobenzimidate

Cat. No.: B8684543

To ensure rigorous scientific integrity, relying solely on predictive models is insufficient. Researchers must empirically validate solubility using a self-v:
Step-by-Step Methodology & Causality:
o Preparation of the Solid Phase:

o Action: Weigh an excess amount (e.g., 200 mg) of ethyl N-cyanobenzimidate into a 5 mL amber glass vial.

o Causality: The use of amber glass prevents potential UV-induced degradation of the cyanoimine double bond during prolonged equilibration. The
« Solvent Addition & Equilibration:

o Action: Add 1.0 mL of the target organic solvent (e.g., DCM or EtOH). Seal the vial tightly with a PTFE-lined cap. Place the vial in an isothermal ¢

o Causality: A 24-hour equilibration period is necessary to overcome the dissolution activation energy of the crystal lattice, ensuring a true dynamic
* Phase Separation:

o Action: Transfer the suspension to a microcentrifuge tube and centrifuge at 10,000 rpm for 15 minutes at 25 °C. Alternatively, filter the supernata

o Causality: Complete removal of undissolved micro-particulates is critical. Failure to do so results in the dissolution of these particulates upon suk
« Dilution and Quantitative Analysis (HPLC-UV):

o Action: Extract an exact aliquot (e.g., 50 pL) of the clear supernatant and dilute it immediately (e.g., 1:100) with the HPLC mobile phase (e.g., 50

o Causality: Immediate dilution quenches the saturation state. This prevents the compound from crystallizing out of solution in the HPLC auto-sam
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Workflow for isothermal shake-flask solubility determination of ethyl N-cyanobenzimidate.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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